N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide

• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C17H17N5O3S/c1-24-14-7-3-12(4-8-14)18-16(23)11-26-17-19-20-21-22(17)13-5-9-15(25-2)10-6-13/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key: XTWCJLGTHNTRLT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=NN=NN2C3=CC=C(C=C3)OC

Description

N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide, also known as MPTAT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTAT belongs to the class of tetrazole-containing compounds, which have been widely studied for their biological activities.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide is not fully understood, but it is believed to act through multiple pathways. N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to modulate the levels of certain signaling molecules in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to induce apoptosis, inhibit cell proliferation, and modulate the expression of certain genes involved in cancer progression. In cardiovascular disease, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to have anti-inflammatory and antioxidant effects, which may help prevent the development of atherosclerosis. In neurodegenerative disorders, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to have neuroprotective effects, including the ability to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide in lab experiments is its ability to selectively target cancer cells while sparing normal cells. Additionally, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to have low toxicity in animal studies. However, one limitation of using N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide. One area of interest is the development of N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide-based therapies for cancer and other diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide and its potential effects on various signaling pathways in the body. Finally, research is needed to optimize the synthesis and formulation of N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide for use in clinical trials.

Synthesis Methods

N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide can be synthesized through a multi-step process involving the reaction of 4-methoxybenzyl bromide with sodium azide to form 4-methoxyphenyl azide. This intermediate is then reacted with thiourea and potassium hydroxide to form the tetrazole-thione compound, which is finally reacted with chloroacetic acid to form N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide.

Scientific Research Applications

N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been studied for its potential therapeutic applications in various fields, including cancer research, cardiovascular disease, and neurodegenerative disorders. In cancer research, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In cardiovascular disease, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been shown to have anti-inflammatory and antioxidant effects, which may help prevent the development of atherosclerosis. In neurodegenerative disorders, N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-tetrazol-5-yl]thio}acetamide has been studied for its potential neuroprotective effects.